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Compound of Interest

Compound Name: Magnesium bisglycinate

Cat. No.: B084483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical methodologies associated with magnesium bisglycinate. The content is

curated to serve as a core reference for professionals in research and drug development.

Introduction
Magnesium bisglycinate, also known as magnesium diglycinate, is a chelated form of

magnesium where magnesium is bound to two molecules of the amino acid glycine.[1][2] This

chelation process results in a compound with superior bioavailability and gastrointestinal

tolerance compared to inorganic magnesium salts like magnesium oxide.[3][4] The glycine

molecules form a protective shell around the magnesium ion, allowing it to be absorbed intact

through the dipeptide channels in the small intestine.[5][6] This mechanism avoids competition

with other minerals for absorption pathways and reduces the common laxative effect

associated with other magnesium forms.[4][5]

Chemical Structure and Properties
Magnesium bisglycinate is a metal-amino acid chelate. The central magnesium ion (Mg²⁺) is

bonded to two glycine molecules. The bonding involves both the carboxyl group and the α-

amino group of glycine, forming two stable five-membered rings.[7][8] This chelated structure is

key to its high stability and bioavailability.[3][4]
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The chemical structure of magnesium bisglycinate chelate is depicted below.

Figure 1: Chemical structure of Magnesium Bisglycinate Chelate.

A summary of the key physicochemical properties of magnesium bisglycinate is presented in

the table below.

Property Value References

Chemical Name
Magnesium Bisglycinate,

Magnesium Diglycinate
[1][3]

CAS Number 14783-68-7 [5][9][10]

Molecular Formula C₄H₈MgN₂O₄ [5][9][10]

Molecular Weight 172.42 g/mol [5][9][10]

Appearance White to off-white powder [10][11]

Elemental Magnesium ~14.1% by mass [3][5]

Solubility
Soluble to slightly soluble in

water
[9][12]

Melting Point Decomposes above 360°C [12]

pH (1% solution) Approximately 10 [9]

Experimental Protocols
The synthesis and characterization of magnesium bisglycinate involve several key

experimental procedures. Below are detailed methodologies for its synthesis and subsequent

analytical characterization.

A common laboratory-scale synthesis of magnesium bisglycinate involves the reaction of a

magnesium source, such as magnesium oxide or magnesium carbonate, with glycine in an

aqueous solution.[10][13]

Objective: To synthesize magnesium bisglycinate chelate.
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Materials:

Glycine

Magnesium Hydroxide (or Magnesium Oxide/Carbonate)

Deionized water

Reaction vessel (e.g., four-hole reaction flask)

Stirring apparatus

Heating mantle

Vacuum filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Dissolve a measured amount of glycine in deionized water in the reaction vessel with stirring.

For example, 75g of glycine in 100g of deionized water.[14]

Heat the solution to 70-85°C to facilitate the dissolution of glycine.[10][14]

Slowly add a stoichiometric amount of magnesium hydroxide (e.g., 20g) to the glycine

solution while maintaining the temperature and stirring.[14]

Allow the reaction to proceed for 2-3 hours.[14]

After the reaction, apply a vacuum and stir to concentrate the solution for 2-3 hours at 70-

80°C.[14]

Cool the concentrated solution to approximately 45-50°C.[14]

Precipitate the magnesium bisglycinate by adding ethanol and stirring until the mixture

reaches room temperature.[14]

Collect the precipitate by vacuum filtration using a Büchner funnel.[14]
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Wash the product with ethanol to remove any unreacted starting materials.[13]

Dry the final product in a vacuum oven at 40°C for 2 hours.[14]

The synthesized magnesium bisglycinate should be characterized to confirm its identity,

purity, and structure.

3.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To confirm the chelation of magnesium by glycine through the identification of

characteristic bond vibrations.

Methodology:

Prepare a sample by mixing a small amount of the dried magnesium bisglycinate with

potassium bromide (KBr) and pressing it into a pellet.

Obtain the FTIR spectrum of the sample over a range of 4000-400 cm⁻¹.

Analyze the spectrum for shifts in the characteristic absorption bands of the amino (-NH₂)

and carboxyl (-COO⁻) groups of glycine, which indicate coordination with the magnesium

ion. The formation of COO-Mg bonds and the disappearance of certain glycine-specific

peaks are indicative of chelate formation.[5][8]

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the structure of the magnesium bisglycinate complex in solution.

Methodology:

Dissolve a sample of magnesium bisglycinate in a suitable deuterated solvent, such as

D₂O.

Acquire ¹H and ¹³C NMR spectra.

Analyze the chemical shifts and coupling constants of the protons and carbons in the glycine

moieties. Changes in the chemical environment upon chelation will result in shifts in the

NMR signals compared to free glycine.[11][15]
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3.2.3. Thermogravimetric Analysis (TGA)

Objective: To assess the thermal stability and composition of the magnesium bisglycinate,

including its hydration state.

Methodology:

Place a small, accurately weighed sample of magnesium bisglycinate into the TGA

instrument.

Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g.,

nitrogen or air).

Record the weight loss as a function of temperature.

Analyze the resulting thermogram to identify temperature ranges of decomposition and to

quantify the loss of water and organic components.[16][17]

The general workflow for the synthesis and characterization of magnesium bisglycinate is

outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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